Cas no 498539-08-5 (N-Benzyl-5-methoxy-2-nitroaniline)

• Product Name: N-Benzyl-5-methoxy-2-nitroaniline
• CAS No: 498539-08-5
• MF: C₁₄H₁₄N₂O₃
• MW: 258.272563457489
• CID: 1537077
• PubChem ID: 22569977
• Update Time: 2025-11-01

N-Benzyl-5-methoxy-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-(5-methoxy-2-nitrophenyl)-
• 498539-08-5
• F97523
• SB81540
• AKOS017395071
• YUA53908
• BS-32483
• UKAAVHGZDIRSEM-UHFFFAOYSA-N
• N-Benzyl-5-methoxy-2-nitroaniline
• SCHEMBL6474847

• Inchi： 1S/C14H14N2O3/c1-19-12-7-8-14(16(17)18)13(9-12)15-10-11-5-3-2-4-6-11/h2-9,15H,10H2,1H3
• InChI Key： UKAAVHGZDIRSEM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C=1)NCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 258.10052
• Monoisotopic Mass: 258.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 67.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 438.4±40.0 °C at 760 mmHg
• Flash Point: 218.9±27.3 °C
• PSA: 64.4
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

N-Benzyl-5-methoxy-2-nitroaniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-Benzyl-5-methoxy-2-nitroaniline

N-Benzyl-5-methoxy-2-nitroaniline (CAS 498539-08-5): A Comprehensive Guide to Properties, Applications, and Market Trends

N-Benzyl-5-methoxy-2-nitroaniline (CAS 498539-08-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This nitroaniline derivative features a benzyl group at the nitrogen position and a methoxy substituent at the para position relative to the nitro group, creating unique electronic and steric properties that make it valuable for various applications.

The compound's molecular formula is C₁₄H₁₄N₂O₃, with a molecular weight of 258.27 g/mol. Its structural features include: an aromatic nitro group that serves as an electron-withdrawing moiety, a methoxy substituent that can participate in hydrogen bonding, and a benzyl group that enhances lipophilicity. These characteristics make N-Benzyl-5-methoxy-2-nitroaniline particularly interesting for researchers working on drug discovery and material science applications.

In pharmaceutical research, N-Benzyl-5-methoxy-2-nitroaniline serves as a key intermediate in the synthesis of various bioactive molecules. The compound's nitro group can be readily reduced to an amine, making it valuable for constructing more complex molecular architectures. Recent studies have explored its potential in developing novel antimicrobial agents and central nervous system (CNS) active compounds, addressing current global health challenges like antibiotic resistance and neurological disorders.

The material science field has shown growing interest in N-Benzyl-5-methoxy-2-nitroaniline derivatives for their potential in creating advanced organic materials. Researchers are investigating its use in: organic semiconductors for flexible electronics, photoresponsive materials for smart coatings, and molecular sensors for environmental monitoring. These applications align with current trends toward sustainable and functional materials in the chemical industry.

From a synthetic chemistry perspective, CAS 498539-08-5 presents interesting challenges and opportunities. The compound's stability under various conditions makes it suitable for diverse chemical transformations, while its distinct spectroscopic properties (including characteristic UV-Vis and NMR signatures) facilitate reaction monitoring. Recent publications have highlighted novel methods for selective functionalization of the aromatic ring, enabling more efficient routes to valuable derivatives.

The global market for N-Benzyl-5-methoxy-2-nitroaniline has shown steady growth, driven by increasing R&D activities in pharmaceutical and specialty chemical sectors. Key manufacturers have developed improved synthetic protocols to enhance yield and purity, responding to the growing demand for high-quality research chemicals. Market analysts note particular interest from regions with strong pharmaceutical industries, including North America, Europe, and parts of Asia.

Quality control aspects of N-Benzyl-5-methoxy-2-nitroaniline are crucial for research applications. Reputable suppliers typically provide comprehensive analytical data including: HPLC purity (>98%), melting point characterization, and spectroscopic validation (1H NMR, 13C NMR, and mass spectrometry). These quality parameters ensure researchers can obtain reproducible results in their experiments.

Storage and handling recommendations for CAS 498539-08-5 follow standard laboratory practices for nitroaromatic compounds. The material should be kept in airtight containers protected from light, at controlled room temperature. While not classified as hazardous under normal handling conditions, appropriate personal protective equipment (lab coat, gloves, eye protection) is recommended when working with the compound in powder form.

Recent patent literature reveals growing intellectual property activity surrounding N-Benzyl-5-methoxy-2-nitroaniline derivatives, particularly in medicinal chemistry applications. Several filings describe novel compounds derived from this scaffold showing improved bioavailability and target selectivity compared to earlier generations of pharmaceutical agents.

Environmental and regulatory considerations for N-Benzyl-5-methoxy-2-nitroaniline are becoming increasingly important. Researchers are developing more sustainable synthetic routes that minimize waste generation and energy consumption, aligning with green chemistry principles. The compound's environmental fate and biodegradation pathways are also being studied to ensure responsible use in industrial applications.

Analytical characterization techniques for CAS 498539-08-5 have advanced significantly in recent years. Modern methods combine traditional spectroscopy with computational chemistry approaches to better understand the compound's electronic structure and reactivity. These insights are valuable for predicting its behavior in complex chemical systems and biological environments.

The future outlook for N-Benzyl-5-methoxy-2-nitroaniline appears promising, with potential applications emerging in areas like: catalysis (as a ligand or precursor), agrochemicals (for crop protection agents), and advanced materials (for optoelectronic devices). Ongoing research continues to uncover new properties and applications for this versatile chemical building block.

For researchers considering working with N-Benzyl-5-methoxy-2-nitroaniline, current literature suggests several promising directions: exploring its use in multicomponent reactions, investigating its photophysical properties for sensing applications, and evaluating its potential as a scaffold for fragment-based drug discovery. These avenues address pressing needs in modern chemical research while leveraging the compound's unique structural features.